2-Hydrazono-6-(trifluoromethoxy)-2,3-dihydrobenzo[d]thiazole
Overview
Description
“2-Hydrazono-6-(trifluoromethoxy)-2,3-dihydrobenzo[d]thiazole” is a chemical compound that belongs to the class of thiazoles . Thiazole is a good pharmacophore nucleus due to its various pharmaceutical applications . Its derivatives have a wide range of biological activities such as antioxidant, analgesic, antibacterial, anticancer, antiallergic, antihypertensive, anti-inflammatory, antimalarial, antifungal, and antipsychotic .
Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Applications : The compound 2-Hydrazono-6-(trifluoromethoxy)-2,3-dihydrobenzo[d]thiazole has been involved in the synthesis of a variety of heterocyclic compounds. Notably, it's used in the synthesis of 1,4-benzothiazines, triazolo[4,3-a]benzimidazole, thiazoles, and 2,3-dihydro-1,3,4-thiadiazoles, showcasing its versatility in chemical reactions and its potential as a precursor for various organic compounds (Hassan & Abdelhamid, 1997).
Structural Analysis : The crystal structures of related thiazole compounds, like 4-methyl-2-[N-(3,4-methylenedioxybenzylidene)hydrazino]thiazole and its reduction product, have been determined, offering insights into their molecular configuration and hydrogen bonding patterns. These analyses are crucial for understanding the chemical behavior and reactivity of such compounds (Wouters, Norberg, & Guccione, 2002).
Biological Properties and Applications
Anticancer Potential : A variety of novel bi-thiazoles and thiazole derivatives, synthesized from compounds structurally similar to this compound, have shown promising anticancer activities. These studies highlight the potential of thiazole-based compounds in developing new anticancer therapies (Al-Hussain, 2020), (Hosny, Zaki, Mokbel, & Abdelhamid, 2019).
Antimicrobial Activity : Thiazole and 1,3,4-thiadiazole derivatives, related to this compound, have been reported to possess significant antimicrobial activities. This underlines the potential of these compounds in addressing drug-resistant bacteria and developing new antimicrobial agents (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017), (Ramadan, 2016).
Catalytic Applications
Oxidation Catalysis : The compound has been used in the synthesis of molybdenum(VI) complexes which serve as catalysts for the oxidation of primary alcohols and hydrocarbons. This demonstrates its role in facilitating chemical transformations, making it valuable in synthetic chemistry and industrial applications (Ghorbanloo & Alamooti, 2017).
Mechanism of Action
Target of Action
Thiazole derivatives, to which this compound belongs, have been found to interact with a wide range of biological targets . These include various enzymes, receptors, and biochemical pathways involved in antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Mode of Action
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo various chemical reactions, including donor–acceptor, nucleophilic, and oxidation reactions . These reactions can lead to changes in the activity of the target molecules, thereby affecting the physiological systems .
Biochemical Pathways
For instance, they can activate or inhibit enzymes, stimulate or block receptors, and alter the normal functioning of various biochemical pathways .
Pharmacokinetics
The solubility of thiazole derivatives in water, alcohol, and ether, as well as their sparing solubility in organic solvents and dyes, may influence their absorption, distribution, metabolism, and excretion (adme) properties .
Result of Action
Thiazole derivatives have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thiazole derivatives .
properties
IUPAC Name |
[6-(trifluoromethoxy)-1,3-benzothiazol-2-yl]hydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3N3OS/c9-8(10,11)15-4-1-2-5-6(3-4)16-7(13-5)14-12/h1-3H,12H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYZRKRXUAGGAPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1OC(F)(F)F)SC(=N2)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90439668 | |
Record name | 2-Hydrazinyl-6-(trifluoromethoxy)-1,3-benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90439668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
133840-98-9 | |
Record name | 2-Hydrazinyl-6-(trifluoromethoxy)-1,3-benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90439668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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